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Compound of Interest

1-Bromo-2-(bromomethyl)-4-
Compound Name:
chlorobenzene

Cat. No.: B131885

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and characterization of 1-Bromo-2-(bromomethyl)-4-chlorobenzene.
This compound is a valuable building block in organic synthesis, particularly for the introduction
of a 2-bromo-5-chlorobenzyl moiety in the development of new pharmaceutical agents and
other functional molecules.

Molecular and Physical Properties

The fundamental properties of 1-Bromo-2-(bromomethyl)-4-chlorobenzene are summarized
in the tables below. These data are essential for its handling, reaction setup, and purification.

Table 1: Chemical Identification

Identifier

Value

IUPAC Name

1-Bromo-2-(bromomethyl)-4-chlorobenzene

Molecular Formula

C7HsBr2Cl

Molecular Weight 284.38 g/mol [1]
CAS Number 66192-24-3
Synonyms 2-Bromo-5-chlorobenzyl bromide
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Table 2: Physical Properties

Property Value Source
Appearance White to off-white solid Predicted
Boiling Point > 200 °C (decomposes) Predicted
Melting Point Not available

Density Not available

Soluble in common organic
solvents (e.g.,

Solubility dichloromethane, chloroform, Predicted
ethyl acetate). Insoluble in

water.

Synthesis Pathway

The synthesis of 1-Bromo-2-(bromomethyl)-4-chlorobenzene is typically achieved through
the radical bromination of the corresponding toluene derivative, 1-bromo-4-chloro-2-
methylbenzene. This reaction selectively functionalizes the benzylic position.
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N-Bromosuccinimide (NBS)
Radical Initiator (AIBN or BPO)
Solvent (e.g., CCl4)

1-Bromo-4-chloro-2-methylbenzene 1-Bromo-2-(bromomethyl)-4-chlorobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1-Bromo-2-(bromomethyl)-4-
chlorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131885#1-bromo-2-bromomethyl-4-chlorobenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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